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Compound of Interest

Compound Name: 5-(Tributylstannyl)pyrimidine

Cat. No.: B178186 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This technical guide provides a focused overview of the key physical properties of 5-
(Tributylstannyl)pyrimidine, a significant organotin reagent used in organic synthesis,

particularly in Stille coupling reactions. The document outlines its boiling point and density,

provides detailed experimental protocols for their determination, and presents a generalized

workflow for the characterization of such research chemicals. This guide is intended to support

laboratory professionals in the safe handling and effective use of this compound.

Physical Properties
5-(Tributylstannyl)pyrimidine is a colorless liquid at room temperature.[1] Its key physical

properties are summarized below. These values are critical for designing experimental setups,

particularly for purification via distillation and for calculating molar quantities from volumetric

measurements.

Table 1: Physical Properties of 5-(Tributylstannyl)pyrimidine
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Property Value Conditions

Boiling Point (bp) 134-138 °C @ 2 mmHg

Density 1.117 g/mL @ 25 °C

Molecular Weight 369.13 g/mol

Refractive Index (n20/D) 1.515 @ 20 °C

Data sourced from commercial supplier specifications.[2]

Experimental Protocols
The accurate determination of physical properties is fundamental to verifying the purity and

identity of a chemical substance. Given the high boiling point and potential air sensitivity of

organotin compounds, specialized procedures are required.

The boiling point of 5-(Tributylstannyl)pyrimidine is determined under reduced pressure to

prevent thermal decomposition that may occur at its high atmospheric boiling point.

Principle: By reducing the pressure above the liquid, its boiling point is significantly lowered.[3]

[4] The boiling point is recorded as the temperature at which the vapor and liquid are in

equilibrium at a specific, stable sub-atmospheric pressure.

Apparatus:

Round-bottom flask (distilling flask)

Claisen adapter to minimize bumping[5]

Stir bar or magnetic stirrer

Short-path distillation head with condenser and vacuum adapter

Thermometer and adapter

Receiving flask
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Heating mantle with controller

Vacuum pump (mechanical or water aspirator) with thick-walled tubing[3][5]

Vacuum trap and manometer (for pressure measurement)

Inert gas source (Nitrogen or Argon)

Procedure:

Preparation: Ensure all glassware is meticulously dried to prevent hydrolysis of the organotin

compound. Assemble the distillation apparatus as shown in the workflow diagram below,

greasing all ground-glass joints to ensure a proper seal.[5]

Charging the Flask: Charge the distilling flask with the crude 5-(Tributylstannyl)pyrimidine
and a magnetic stir bar. The flask should not be more than two-thirds full.

System Evacuation: Begin stirring and slowly evacuate the system using the vacuum pump.

It is crucial to reduce the pressure before applying heat to remove any residual volatile

solvents and prevent violent bumping.[5]

Heating: Once the target pressure (e.g., 2 mmHg) is stable, begin gently heating the distilling

flask with the heating mantle.

Equilibration and Collection: Observe the vapor rising into the distillation head. The boiling

point is the temperature at which the thermometer bulb is fully bathed in vapor and a steady

condensation rate is observed. Record the temperature and the pressure from the

manometer.[3]

Shutdown: Once the distillation is complete, remove the heating mantle and allow the

apparatus to cool to room temperature. Only then, slowly and carefully vent the system to

atmospheric pressure with an inert gas before turning off the vacuum pump.[5]

The pycnometer method is a highly precise technique for determining the density of a liquid by

accurately measuring the weight of a known volume.
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Principle: Density (ρ) is calculated as the ratio of mass (m) to volume (V). The pycnometer

provides a highly accurate and reproducible volume.

Apparatus:

Pycnometer (a glass flask with a specific volume, fitted with a capillary stopper)

Analytical balance (accurate to ±0.0001 g)

Constant temperature water bath

Thermometer

Procedure:

Calibration (Determining Pycnometer Volume):

Thoroughly clean and dry the pycnometer and its stopper.

Measure and record the mass of the empty, dry pycnometer (m₀).

Fill the pycnometer with a reference liquid of known density (e.g., deionized water) at a

specific temperature (e.g., 25 °C).

Insert the stopper, allowing excess liquid to exit through the capillary. Wipe the outside dry.

Place the filled pycnometer in a constant temperature water bath set to 25 °C until thermal

equilibrium is reached.[2]

Remove, dry the exterior, and measure the total mass (m₁).

Calculate the volume of the pycnometer (V) using the known density of water (ρ_water) at

25 °C: V = (m₁ - m₀) / ρ_water.

Sample Measurement:

Empty and thoroughly dry the calibrated pycnometer.

Fill the pycnometer with 5-(Tributylstannyl)pyrimidine.
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Repeat the process of inserting the stopper, equilibrating to 25 °C in the water bath, and

drying the exterior.

Measure the total mass of the pycnometer filled with the sample (m₂).

Calculation:

Calculate the mass of the sample: m_sample = m₂ - m₀.

Calculate the density of the sample (ρ_sample) at 25 °C: ρ_sample = m_sample / V.

Characterization Workflow
The determination of physical properties is one part of a larger, systematic workflow for the

characterization of a research chemical. This process ensures the identity, purity, and stability

of the compound before its use in further applications.
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Figure 1: Generalized Workflow for Research Chemical Characterization
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Caption: Workflow for synthesis, purification, and characterization of a chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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